Cas no 54979-65-6 (4-Pentenal, 4-methyl-2-(phenylmethylene)-)
54979-65-6 structure
Product Name:4-Pentenal, 4-methyl-2-(phenylmethylene)-
CAS No:54979-65-6
MF:C13H14O
MW:186.249663829803
CID:353159
PubChem ID:1779439
Update Time:2025-04-19
4-Pentenal, 4-methyl-2-(phenylmethylene)- Chemical and Physical Properties
Names and Identifiers
-
- 4-Pentenal, 4-methyl-2-(phenylmethylene)-
- 2-benzylidene-4-methylpent-4-enal
- starbld0001831
- (2Z)-2-benzylidene-4-methylpent-4-enal
- (Z)-2-benzylidene-4-methylpent-4-enal
- AKOS005622585
- CS-0357508
- VS-02805
- (2Z)-4-METHYL-2-(PHENYLMETHYLIDENE)PENT-4-ENAL
- 54979-65-6
-
- Inchi: 1S/C13H14O/c1-11(2)8-13(10-14)9-12-6-4-3-5-7-12/h3-7,9-10H,1,8H2,2H3/b13-9-
- InChI Key: NLEIERSWYUVGJF-LCYFTJDESA-N
- SMILES: O=C/C(=C\C1C=CC=CC=1)/CC(=C)C
Computed Properties
- Exact Mass: 186.10452
- Monoisotopic Mass: 186.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.5
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
4-Pentenal, 4-methyl-2-(phenylmethylene)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | VS-02805-1g |
(2Z)-4-methyl-2-(phenylmethylidene)pent-4-enal |
54979-65-6 | >90% | 1g |
£292.00 | 2025-02-09 | |
| Key Organics Ltd | VS-02805-0.5g |
(2Z)-4-methyl-2-(phenylmethylidene)pent-4-enal |
54979-65-6 | >90% | 0.5g |
£178.00 | 2025-02-09 | |
| Key Organics Ltd | VS-02805-5g |
(2Z)-4-methyl-2-(phenylmethylidene)pent-4-enal |
54979-65-6 | >90% | 5g |
£977.00 | 2025-02-09 |
4-Pentenal, 4-methyl-2-(phenylmethylene)- Related Literature
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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